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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

Mass Spectrometry Fragmentation Patterns of 3-Chloroazepan-2-one

Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation patterns of 3-Chloroazepan-2-one (also known as

-chlorocaprolactam). It is designed for researchers in drug development and polymer synthesis
who utilize this compound as a critical intermediate for L-lysine production or as a
functionalized scaffold for nylon derivatives.

We compare the fragmentation behavior of 3-Chloroazepan-2-one against its non-

halogenated parent, Azepan-2-one (Caprolactam), to highlight the structure-directing influence

of the

-chlorine atom. The guide details ionization characteristics, mechanistic pathways, and
diagnostic ions required for unambiguous identification.
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To interpret the mass spectrum of 3-Chloroazepan-2-one effectively, it must be benchmarked

against its structural parent. The chlorine substituent at the C3 position dramatically alters the

fragmentation kinetics due to the weakness of the C-Cl bond and the stability of the leaving

group.

Feature
3-Chloroazepan-2-one

(Target)
Azepan-2-one

(Alternative/Parent)

Structure
7-membered lactam with

-Cl

7-membered lactam

(unsubstituted)

Formula

C

H

ClNO

C

H

NO

Monoisotopic Mass 147.0451 Da 113.0841 Da

Key Characteristic

3:1 Isotopic Cluster (

Cl/

Cl)

Single M+ peak

Primary Loss HCl (36 Da) or Cl (35 Da)
NH

(17 Da) or CO (28 Da)

Experimental Methodology
Reliable detection requires standardized protocols. The following methodologies are

recommended for characterizing 3-Chloroazepan-2-one.

Protocol A: GC-MS (Electron Impact)
Instrument: Agilent 7890B/5977B or equivalent single quadrupole.

Column: DB-5ms or equivalent (30 m
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0.25 mm, 0.25

m film).

Inlet: 250°C, Splitless mode (1

L injection).

Carrier Gas: Helium at 1.0 mL/min constant flow.

Oven Program: 60°C (1 min)

20°C/min

280°C (5 min).

Ionization: EI at 70 eV; Source Temp: 230°C.

** Rationale:** EI provides rich structural fragmentation (fingerprinting). The non-polar

column ensures separation from the polar parent caprolactam.

Protocol B: LC-MS/MS (Electrospray Ionization)
Instrument: Triple Quadrupole (e.g., Sciex 6500+) or Q-TOF.

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1

50 mm).

Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Ionization: ESI Positive Mode ([M+H]

).

Rationale: Soft ionization preserves the molecular ion [M+H]

(m/z 148/150), essential for confirming the chlorine isotope pattern before fragmentation.
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Comparative Fragmentation Analysis
A. Molecular Ion & Isotope Pattern
The most immediate diagnostic feature of 3-Chloroazepan-2-one is the Chlorine Isotope

Cluster.

3-Chloroazepan-2-one: Displays an M+ at m/z 147 and an M+2 at m/z 149 with a

characteristic 3:1 intensity ratio. This confirms the presence of a single chlorine atom.[1][2]

Caprolactam: Displays a single dominant M+ at m/z 113.

B. Primary Fragmentation Pathways (EI)
Under 70 eV Electron Impact, the chlorine atom directs fragmentation via inductive cleavage

and elimination.

Loss of HCl (m/z 111): The base peak or a major fragment often arises from the elimination

of HCl. The

-proton is acidic, and the chlorine is a good leaving group. This yields an unsaturated lactam
cation (C

H

NO

) at m/z 111.

Mechanism: 1,2-elimination across the C2-C3 bond.

-Cleavage (Ring Opening): Ionization at the nitrogen lone pair triggers

-cleavage of the C2-C3 bond. In the chloro-derivative, the C-Cl bond is also labile.

m/z 112 ([M-Cl]

): Direct loss of the chlorine radical.

m/z 84: Subsequent loss of CO (28 Da) from the [M-Cl]
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species.

Comparison Table: Key Ions
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m/z Ion Identity
Origin in 3-
Chloroazepan-2-
one

Origin in
Caprolactam

147

M

(

Cl)

Molecular Ion N/A

149

M

(

Cl)

Isotope Peak (33% of

147)
N/A

113
M

(Parent)
Impurity only Molecular Ion

112 [M - Cl] Loss of Chlorine

radical

[M - H]

(Minor)

111 [M - HCl] Diagnostic Fragment

(Elimination)

[M - 2H]

(Rare)

84

[C

H

N]

Ring opening

Loss of CO + Cl
Loss of CO

55

[C

H

O]

Alkyl chain

fragmentation

Alkyl chain

fragmentation
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30

[CH

=NH

]

McLafferty-like

rearrangement
Base Peak (Common)

Mechanistic Visualization
The following diagram illustrates the divergent pathways for 3-Chloroazepan-2-one,

highlighting the critical role of the chlorine atom in directing the breakdown compared to the

stable caprolactam ring.

Reference: Caprolactam Path

3-Chloroazepan-2-one
[M]+ m/z 147/149

[M - HCl]
Unsat. Lactam

m/z 111

- HCl (36 Da)
1,2-Elimination

[M - Cl]
Azepan-2-one radical

m/z 112

- Cl• (35 Da)
Inductive Cleavage

Ring Open
[C5H10N]+ m/z 84

- CO (28 Da) Amine Frag
[CH2NH2]+ m/z 30

Chain Scission

Caprolactam
[M]+ m/z 113

[M - CO]
m/z 85

- CO
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Figure 1: Mechanistic fragmentation pathway of 3-Chloroazepan-2-one (Top) vs. Caprolactam

(Bottom).

Summary of Findings
Isotopic Signature: The 3:1 ratio at m/z 147/149 is the primary confirmation of the chlorinated

product.

Differentiation: 3-Chloroazepan-2-one is distinguished from Caprolactam not just by mass,

but by the facile loss of HCl (m/z 111), a pathway unavailable to the non-halogenated parent.
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Trace Analysis: In reaction mixtures (e.g., lysine synthesis), monitor m/z 111 and m/z 112 to

track the consumption of the chlorinated intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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